Cas no 510740-03-1 (1-((naphthalen-1-ylmethyl)amino)propan-2-ol)

1-((Naphthalen-1-ylmethyl)amino)propan-2-ol is a naphthalene-derived amino alcohol compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure combines a naphthalene ring system with a propanolamine moiety, offering versatility in chemical modifications. The compound may serve as a building block for the development of bioactive molecules due to its functional groups, which allow for further derivatization. Its aromatic naphthalene core contributes to enhanced stability and reactivity in synthetic pathways. This product is typically utilized in research settings, where its properties can be leveraged for the preparation of more complex structures, such as ligands or pharmacophores. Proper handling and storage are recommended due to its reactive nature.

1-((naphthalen-1-ylmethyl)amino)propan-2-ol structure

510740-03-1 structure

Product Name:1-((naphthalen-1-ylmethyl)amino)propan-2-ol

CAS No:510740-03-1

MF:C₁₄H₁₇NO

MW:215.290883779526

MDL:MFCD03724650

CID:3078526

PubChem ID:2772053

Update Time:2025-05-27

1-((naphthalen-1-ylmethyl)amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-((naphthalen-1-ylmethyl)amino)propan-2-ol
- CS-0315899
- VS-02614
- 1-[(1-Naphthalenylmethyl)amino]-2-propanol
- 1-[(1-naphthylmethyl)amino]propan-2-ol
- 1-[(naphthalen-1-ylmethyl)amino]propan-2-ol
- 1-{[(naphthalen-1-yl)methyl]amino}propan-2-ol
- HMS1557N01
- AKOS017269216
- 1-[(Naphthalen-1-ylmethyl)-amino]-propan-2-ol
- CHEMBL1622476
- MFCD03724650
- 510740-03-1
- AKOS000301009
- 1-(naphthalen-1-ylmethylamino)propan-2-ol
- DTXSID201266100
- TimTec1_008383
- BBL010680
- STK154166
- MDL： MFCD03724650
- Inchi： 1S/C14H17NO/c1-11(16)9-15-10-13-7-4-6-12-5-2-3-8-14(12)13/h2-8,11,15-16H,9-10H2,1H3
- InChI Key： DNGJAUHSLOEHST-UHFFFAOYSA-N
- SMILES： OC(C)CNCC1C=CC=C2C=CC=CC=12

Computed Properties

Exact Mass: 215.131014166Da
Monoisotopic Mass: 215.131014166Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 32.3Å²

1-((naphthalen-1-ylmethyl)amino)propan-2-ol Security Information

Hazard Category Code： 22
Hazardous Material Identification：

1-((naphthalen-1-ylmethyl)amino)propan-2-ol Pricemore >>

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